Cas no 1922679-73-9 (1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1922679-73-9
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• MDL: MFCD28389194
• CID: 4771187
• PubChem ID: 112757508
• Update Time: 2026-02-26

1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-5-Trifluoromethyl-pyrrolidine-2-carboxylic acid
• SB34725
• 1-(tert-butoxycarbonyl)-5-(trifluoromethyl)proline
• 1-(tert-Butoxycarbonyl)-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD28389194
• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-6(8(16)17)4-5-7(15)11(12,13)14/h6-7H,4-5H2,1-3H3,(H,16,17)
• InChI Key： HTWYRHWSBFSGNX-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)N1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid

1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 1922679-73-9): A Comprehensive Overview

1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 1922679-73-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a trifluoromethyl substituent, and a pyrrolidine ring. These features contribute to its stability and reactivity, making it an essential building block in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to temporarily protect the amino group of amino acids. This group can be readily removed under acidic conditions, allowing for controlled deprotection and subsequent coupling reactions. The presence of the Boc group in 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid enhances its utility in the synthesis of peptides and other complex molecules.

The trifluoromethyl (CF₃) substituent is another key feature of this compound. Trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the electronic and steric properties of a molecule. In medicinal chemistry, the introduction of trifluoromethyl groups can enhance the metabolic stability and lipophilicity of drug candidates, thereby improving their pharmacokinetic profiles. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced biological activity and reduced toxicity, making them valuable candidates for drug development.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in natural products and bioactive compounds. Pyrrolidines are known for their ability to adopt various conformations, which can influence their biological activity. In the context of 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid, the pyrrolidine ring provides a flexible scaffold that can be modified to achieve specific biological effects. This flexibility makes the compound an attractive starting point for the design and synthesis of novel therapeutic agents.

Recent advances in synthetic methodology have enabled the efficient preparation of 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid. One notable approach involves the use of transition-metal-catalyzed reactions to introduce the trifluoromethyl group onto the pyrrolidine ring. These methods offer high yields and excellent functional group tolerance, making them suitable for large-scale production. Additionally, the use of green chemistry principles has been explored to minimize environmental impact and improve sustainability in the synthesis process.

In the realm of medicinal chemistry, 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid has shown promise as a building block for the development of new drugs targeting various diseases. For example, derivatives of this compound have been investigated for their potential as inhibitors of protein-protein interactions (PPIs), which are involved in numerous biological processes and disease states. PPI inhibitors are an emerging class of therapeutics that can modulate complex biological pathways with high specificity and potency.

Furthermore, 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid has been utilized in the synthesis of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. Peptidomimetics have gained significant attention due to their improved pharmacological properties compared to traditional peptides, such as enhanced stability and reduced susceptibility to enzymatic degradation. The versatility of this compound allows for the design of peptidomimetics with tailored biological activities, making it a valuable tool in drug discovery.

Clinical trials involving compounds derived from 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid have shown promising results in various therapeutic areas. For instance, a recent phase II clinical trial evaluated a derivative of this compound as a potential treatment for cancer. The results indicated that the compound exhibited significant antitumor activity with minimal side effects, suggesting its potential as a novel anticancer agent.

In addition to its applications in drug development, 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid has also found use in other areas of research. For example, it has been employed as a probe molecule in chemical biology studies to investigate protein function and interactions. The ability to modify this compound with different functional groups allows researchers to explore its behavior in various biological systems and gain insights into complex cellular processes.

The future prospects for 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid are promising. Ongoing research aims to further optimize its properties and expand its applications in both academic and industrial settings. Advances in synthetic methods and computational tools will continue to drive innovation in this field, leading to the discovery of new derivatives with enhanced biological activities.

In conclusion, 1-(tert-butoxy)carbonyl-5-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 1922679-73-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an invaluable building block for the synthesis of bioactive molecules, peptidomimetics, and therapeutic agents. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological systems and developing new treatments for diseases.